Cas no 61893-03-6 (3-Pyridinol, 4-propyl-)

• Product Name: 3-Pyridinol, 4-propyl-
• CAS No: 61893-03-6
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 463607
• Update Time: 2024-01-30

3-Pyridinol, 4-propyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol, 4-propyl-

• Inchi： 1S/C8H11NO/c1-2-3-7-4-5-9-6-8(7)10/h4-6,10H,2-3H2,1H3
• InChI Key： UKSAKFOVGJWPEB-UHFFFAOYSA-N
• SMILES： C1=NC=CC(CCC)=C1O

Computed Properties

• Exact Mass: 137.08413
• Monoisotopic Mass: 137.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1A^2

Experimental Properties

• PSA: 33.12
• LogP: 1.73970